2-[4-(1-ethyl-4-piperidinyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-(1-ethylpiperidin-4-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C15H25N5/c1-2-18-8-4-14(5-9-18)19-10-12-20(13-11-19)15-16-6-3-7-17-15/h3,6-7,14H,2,4-5,8-13H2,1H3
• InChI Key: HRNRSDYBPPKZTH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C15H25N5
• Molecular Weight: 275.39 g/mol

Description

2-[4-(1-ethyl-4-piperidinyl)-1-piperazinyl]pyrimidine is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound is also known as EPP or EPPP and is a member of the pyrimidine class of compounds.

Mechanism of Action

The mechanism of action of 2-[4-(1-ethyl-4-piperidinyl)-1-piperazinyl]pyrimidine is not fully understood. It is thought to work by modulating the activity of neurotransmitters in the brain, particularly dopamine and serotonin. It has been found to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist.
Biochemical and Physiological Effects:
2-[4-(1-ethyl-4-piperidinyl)-1-piperazinyl]pyrimidine has been found to have a number of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic properties. It has also been found to decrease the release of acetylcholine, which may contribute to its antipsychotic properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(1-ethyl-4-piperidinyl)-1-piperazinyl]pyrimidine in lab experiments is that it has been extensively studied and its properties are well understood. This makes it a useful tool for studying the effects of dopamine and serotonin modulation in the brain. However, one limitation is that it has not been approved for human use and its potential side effects are not well understood.

Future Directions

There are many potential future directions for research on 2-[4-(1-ethyl-4-piperidinyl)-1-piperazinyl]pyrimidine. One direction is to further study its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. Another direction is to study its potential use in the treatment of other neurological disorders, such as depression and anxiety. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[4-(1-ethyl-4-piperidinyl)-1-piperazinyl]pyrimidine involves the reaction of 4-(1-ethyl-4-piperidinyl)piperazine with 2-chloropyrimidine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The product is then purified by column chromatography.

Scientific Research Applications

2-[4-(1-ethyl-4-piperidinyl)-1-piperazinyl]pyrimidine has been extensively studied in scientific research due to its potential applications in various fields. It has been found to have antipsychotic, antidepressant, and anxiolytic properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.